2-{[7-(3-chlorobenzyl)-1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl]sulfanyl}acetamide
2-{[7-(3-chlorobenzyl)-1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl]sulfanyl}acetamide
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0921087
InChI:
InChI=1S/C16H16ClN5O3S/c1-20-13-12(14(24)21(2)16(20)25)22(15(19-13)26-8-11(18)23)7-9-4-3-5-10(17)6-9/h3-6H,7-8H2,1-2H3,(H2,18,23)
SMILES:
CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)SCC(=O)N)CC3=CC(=CC=C3)Cl
Molecular Formula:
C16H16ClN5O3S
Molecular Weight:
393.8 g/mol
2-{[7-(3-chlorobenzyl)-1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl]sulfanyl}acetamide
CAS No.:
Cat. No.: VC0921087
Molecular Formula: C16H16ClN5O3S
Molecular Weight: 393.8 g/mol
* For research use only. Not for human or veterinary use.
![2-{[7-(3-chlorobenzyl)-1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl]sulfanyl}acetamide -](/images/no_structure.jpg)
Specification
| Molecular Formula | C16H16ClN5O3S |
|---|---|
| Molecular Weight | 393.8 g/mol |
| IUPAC Name | 2-[7-[(3-chlorophenyl)methyl]-1,3-dimethyl-2,6-dioxopurin-8-yl]sulfanylacetamide |
| Standard InChI | InChI=1S/C16H16ClN5O3S/c1-20-13-12(14(24)21(2)16(20)25)22(15(19-13)26-8-11(18)23)7-9-4-3-5-10(17)6-9/h3-6H,7-8H2,1-2H3,(H2,18,23) |
| Standard InChI Key | TUNPPVXEISLHSJ-UHFFFAOYSA-N |
| SMILES | CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)SCC(=O)N)CC3=CC(=CC=C3)Cl |
| Canonical SMILES | CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)SCC(=O)N)CC3=CC(=CC=C3)Cl |
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